Cas no 62631-46-3 (Aspartic acid, N-(butoxycarbonyl)-)

• Product Name: Aspartic acid, N-(butoxycarbonyl)-
• CAS No: 62631-46-3
• MF: C₉H₁₅NO₆
• MW: 233.218503236771
• CID: 437330
• PubChem ID: 14945935
• Update Time: 2025-04-19

Aspartic acid, N-(butoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, N-(butoxycarbonyl)-
• (2S)-2-(butoxycarbonylamino)butanedioic acid
• butyloxycarbonyl aspartic acid
• 62631-46-3
• N-(Butoxycarbonyl)-L-aspartic acid
• DTXSID20565863

• Inchi： 1S/C9H15NO6/c1-2-3-4-16-9(15)10-6(8(13)14)5-7(11)12/h6H,2-5H2,1H3,(H,10,15)(H,11,12)(H,13,14)/t6-/m0/s1
• InChI Key： ZEGBYSBVMJCHEI-LURJTMIESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC(=O)O)=O)CCCC

Computed Properties

• Exact Mass: 233.08995
• Monoisotopic Mass: 233.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.93